Cas no 89114-47-6 (2-Furancarboxaldehyde, 5-(1-hydroxypropyl)-)

• Product Name: 2-Furancarboxaldehyde, 5-(1-hydroxypropyl)-
• CAS No: 89114-47-6
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 611755
• PubChem ID: 13205489
• Update Time: 2025-04-19

2-Furancarboxaldehyde, 5-(1-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-(1-hydroxypropyl)-
• 5-(1-hydroxypropyl)furan-2-carbaldehyde
• SCHEMBL22289270
• DTXSID00527580
• 89114-47-6

• Inchi： 1S/C8H10O3/c1-2-7(10)8-4-3-6(5-9)11-8/h3-5,7,10H,2H2,1H3
• InChI Key： MRKMPPFQAYYKOJ-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C(CC)O

Computed Properties

• Exact Mass: 154.062994177g/mol
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4Ų